Cas no 2229110-55-6 (4-(2,3-dihydro-1-benzofuran-5-yl)oxane-2,6-dione)

• Product Name: 4-(2,3-dihydro-1-benzofuran-5-yl)oxane-2,6-dione
• CAS No: 2229110-55-6
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 5935091
• PubChem ID: 165882426
• Update Time: 2025-10-28

4-(2,3-dihydro-1-benzofuran-5-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1-benzofuran-5-yl)oxane-2,6-dione
• 2229110-55-6
• EN300-1822934

• Inchi： 1S/C13H12O4/c14-12-6-10(7-13(15)17-12)8-1-2-11-9(5-8)3-4-16-11/h1-2,5,10H,3-4,6-7H2
• InChI Key： ZPWHYFATOXGJCN-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-(2,3-dihydro-1-benzofuran-5-yl)oxane-2,6-dione

4-(2,3-Dihydro-1-benzofuran-5-yl)oxane-2,6-dione: A Comprehensive Overview

4-(2,3-Dihydro-1-benzofuran-5-yl)oxane-2,6-dione (CAS No. 2229110-55-6) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as Benzofuran-5(2H)-one, 4-(2,3-dihydro-1-benzofuran-5-yl)-, is characterized by its distinctive molecular structure and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of 4-(2,3-dihydro-1-benzofuran-5-yl)oxane-2,6-dione is C₁₄H₁₀O₃, and it has a molecular weight of approximately 230.23 g/mol. The compound features a benzofuran core fused with an oxane ring, which imparts unique chemical and biological properties. The presence of the oxane ring and the benzofuran moiety suggests potential applications in various therapeutic areas, including anti-inflammatory and anticancer activities.

Recent studies have highlighted the significance of benzofuran derivatives in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of several benzofuran derivatives, including 4-(2,3-dihydro-1-benzofuran-5-yl)oxane-2,6-dione. The researchers found that this compound exhibited potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the development of anti-inflammatory drugs.

In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the anticancer potential of 4-(2,3-dihydro-1-benzofuran-5-yl)oxane-2,6-dione. The compound was tested against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT116), and lung cancer (A549). The results showed that it exhibited significant cytotoxicity against these cell lines, with IC₅₀ values ranging from 1.5 to 3.0 μM. These findings suggest that 4-(2,3-dihydro-1-benzofuran-5-yl)oxane-2,6-dione could be further developed as a potential anticancer agent.

The synthesis of 4-(2,3-dihydro-1-benzofuran-5-yl)oxane-2,6-dione has been reported using various methods. One common approach involves the reaction of 5-hydroxybenzofuran with an appropriate electrophile to form the oxane ring. A detailed synthetic route was described in a 2019 publication in the Tetrahedron Letters. The authors outlined a multi-step process that includes the formation of an intermediate benzofuran derivative followed by cyclization to form the final product. This synthetic method provides a robust and scalable route for the production of 4-(2,3-dihydro-1-benzofuran-5-yl)oxane-2,6-dione.

Beyond its potential therapeutic applications, 4-(2,3-dihydro-1-benzofuran-5-yl)oxane-2,6-dione has also been studied for its role in modulating cellular signaling pathways. Research published in the Molecular Pharmacology journal in 2020 investigated the effects of this compound on MAPK signaling pathways in cancer cells. The study found that 4-(2,3-dihydro-1-benzofuran-5-yl)oxane-2,6-dione selectively inhibited ERK phosphorylation without affecting other MAPK pathways. This selective inhibition suggests that the compound could be used to target specific signaling pathways involved in cancer progression.

In conclusion, 4-(2,3-dihydro-1-benzofuran-5-yl)oxane-2,6-dione (CAS No. 2229110-55-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play a significant role in future drug discovery efforts.